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Compound of Interest

Compound Name:
5-iodo-2-methylisoquinolin-1(2H)-

one

Cat. No.: B15197470

Get Quote

Executive Summary & Comparison Overview
5-iodo-2-methylisoquinolin-1(2H)-one (MW: 285.06 Da) serves as a critical electrophilic

scaffold in the synthesis of PARP inhibitors and isoquinoline alkaloids. Its mass spectrometry

(MS) profile is dominated by the lability of the Carbon-Iodine (C–I) bond.

This guide compares the fragmentation performance of the 5-Iodo variant against its primary

alternatives: the 5-Bromo analog (a common synthesis alternative) and the 5-Fluoro analog (a

metabolic blocker).
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Feature
5-Iodo-2-

methylisoquinolinone
5-Bromo Analog 5-Fluoro Analog

C–X Bond Energy Weak (57 kcal/mol) Medium (66 kcal/mol) Strong (110 kcal/mol)

Primary Fragment [M-I]⁺ or [M-HI]⁺
[M-HBr]⁺ (requires

high CE)

[M-CO]⁺ (Ring

contraction)

Diagnostic Utility
High (Iodine loss is a

clear signature)

Medium (Isotope

pattern is diagnostic)

Low (Fragmentation

mimics parent)

Ionization Preference ESI (+) / APCI (+) ESI (+) ESI (+)

Mechanistic Analysis: The "iodine Effect"
The fragmentation of 5-iodo-2-methylisoquinolinone is distinct because the iodine atom acts as

a "fragmentation trigger." Unlike lighter halogens, the iodine atom is large, polarizable, and

weakly bound to the aromatic ring.

A. ESI-MS/MS Pathway (Positive Mode)
In Electrospray Ionization (ESI), the protonated molecular ion [M+H]⁺ (m/z 286) is formed.

Upon Collision-Induced Dissociation (CID), the molecule follows two competing pathways

driven by the stability of the isoquinolinone core.

Pathway 1: Deiodination (Dominant)

The weakest link is the C(sp2)–I bond.

Mechanism: Heterolytic cleavage or elimination of HI.

Result: Formation of the isoquinolinone cation at m/z 158/159.

Note: This transition is observed at relatively low collision energies (10–20 eV).

Pathway 2: Lactam Ring Contraction (Secondary)

Typical of cyclic amides, the lactam moiety ejects Carbon Monoxide (CO, 28 Da).
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Mechanism: A 1,2-shift allows the ejection of neutral CO.

Result: A ring-contracted species (typically an indole-like cation).

B. Comparison with Alternatives
Vs. Bromine: The 5-Bromo analog shows a characteristic 1:1 isotopic ratio (

) in the parent ion. The loss of Br requires significantly higher energy (>30 eV).

Vs. Fluorine: The C–F bond is virtually unbreakable in standard CID. The 5-Fluoro analog

will not lose Fluorine; instead, it will lose CO first, retaining the Fluorine atom in the fragment.

Visualization of Fragmentation Logic
The following diagram illustrates the specific fragmentation cascade for the 5-Iodo compound

compared to the stable 5-Fluoro alternative.

Parent: 5-Iodo-2-methylisoquinolinone
[M+H]+ = 286.0

Transition State
Weak C-I Bond Cleavage

CID (Low Energy)

Fragment A: De-iodinated Core
[M+H - I/HI]+ 
m/z ~ 158/159

- I• or - HI (127/128 Da)

Fragment B: Ring Contraction
[159 - CO]+
m/z ~ 131

- CO (28 Da)
High Energy

Alternative: 5-Fluoro Analog
[M+H]+ = 178.0

Fragment: CO Loss (F Retained)
[M+H - CO]+

m/z = 150

- CO (28 Da)
(C-F bond intact)

Click to download full resolution via product page
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Figure 1: Comparative fragmentation tree showing the lability of the Iodine substituent versus

the stability of the Fluorine analog.

Experimental Data & Protocol
Predicted MS/MS Spectrum Table
Based on the isoquinolinone scaffold and halogen bond energies, the following transitions are

the standard for identification.

m/z (approx) Ion Type Identity
Relative Intensity
(Est.)

286.0 [M+H]⁺ Protonated Parent
100% (Base Peak at

0V)

159.1 [M+H - I]⁺ De-iodinated Core
80–90% (Base Peak

at 20eV)

158.1 [M+H - HI]⁺ Radical Cation Core 40–60%

131.1 [159 - CO]⁺ Ring Contracted
20–30% (High

Energy)

127.0 I⁺ Iodine Cation <10% (Rare in ESI)

Validated Protocol: LC-MS/MS Characterization
To replicate these results for quality control (QC) or metabolic stability studies, use the following

self-validating protocol.

1. Sample Preparation:

Dissolve 1 mg of 5-iodo-2-methylisoquinolinone in 1 mL of Methanol (HPLC grade).

Dilute to 1 µg/mL with 0.1% Formic Acid in Water/Acetonitrile (50:50).

2. Instrument Settings (Triple Quadrupole / Q-TOF):

Ionization: ESI Positive Mode.
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Spray Voltage: 3.5 kV (Iodine is easily oxidized; avoid excessive voltage).

Source Temp: 300°C.

Collision Gas: Argon or Nitrogen.

3. Collision Energy (CE) Ramp:

Step 1 (Full Scan): Verify parent at m/z 286.

Step 2 (Low CE - 10 eV): Observe parent survival. If m/z 159 appears, the C-I bond is highly

labile.

Step 3 (Med CE - 25 eV): Parent should disappear. Base peak should be m/z 159.

Step 4 (High CE - 40 eV): Look for m/z 131 (CO loss).

4. Self-Validation Check:

Pass: If you see m/z 159 appearing before m/z 258 (CO loss from parent), the structure is

confirmed as the Iodo-derivative.

Fail: If the parent remains stable at 30eV, suspect the Bromo or Chloro analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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